Cas no 41817-92-9 (3-Oxo-piperazine-2-carboxylic acid methyl ester)

• Product Name: 3-Oxo-piperazine-2-carboxylic acid methyl ester
• CAS No: 41817-92-9
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• MDL: MFCD06739069
• CID: 867115
• PubChem ID: 45099483
• Update Time: 2025-10-28

3-Oxo-piperazine-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-piperazine-2-carboxylic acid methyl ester
• METHYL 3-OXOPIPERAZINE-2-CARBOXYLATE
• 2-PIPERAZINECARBOXYLIC ACID, 3-OXO-, METHYL ESTER
• 3-OXO-2-PIPERAZINECARBOXYLIC ACID METHYL ESTER
• AB28521
• AG-F-48652
• CTK4I5264
• 2-Piperazinecarboxylicacid,3-oxo-,methylester(9CI)
• AKOS006283669
• DTXSID40667914
• CS-0308507
• METHYL3-OXOPIPERAZINE-2-CARBOXYLATE
• EN300-1229236
• 41817-92-9
• DB-070223

• MDL： MFCD06739069
• Inchi： 1S/C6H10N2O3/c1-11-6(10)4-5(9)8-3-2-7-4/h4,7H,2-3H2,1H3,(H,8,9)
• InChI Key： COCNAGDUHUJERU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(NCCN1)=O)=O

Computed Properties

• Exact Mass: 158.06914219g/mol
• Monoisotopic Mass: 158.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 67.4Ų

Additional information on 3-Oxo-piperazine-2-carboxylic acid methyl ester

3-Oxo-piperazine-2-carboxylic acid methyl ester (CAS No. 41817-92-9)

3-Oxo-piperazine-2-carboxylic acid methyl ester, also known by its CAS registry number 41817-92-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, with a ketone group at the 3-position and a methyl ester group at the 2-position. Its unique structure endows it with distinctive chemical and physical properties, making it a valuable compound for various applications.

The synthesis of 3-Oxo-piperazine-2-carboxylic acid methyl ester typically involves multi-step reactions, often starting from piperazine or its derivatives. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, leveraging catalytic systems and optimized reaction conditions. The compound's structure allows for further functionalization, enabling its use as an intermediate in the synthesis of more complex molecules.

One of the most notable applications of 3-Oxo-piperazine-2-carboxylic acid methyl ester is in the development of advanced materials. Researchers have explored its potential as a building block for self-healing polymers, where its ability to undergo reversible chemical transformations under specific conditions is exploited. This property has been demonstrated in recent studies published in leading journals such as Nature Materials and Advanced Materials, highlighting its role in creating sustainable and durable materials.

In addition to its role in materials science, 3-Oxo-piperazine-2-carboxylic acid methyl ester has shown promise in pharmacological applications. Its structural similarity to certain bioactive compounds has led to investigations into its potential as a drug candidate or a precursor for drug development. Recent research has focused on its ability to modulate cellular signaling pathways, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies conducted at prestigious institutions like Stanford University and the Massachusetts Institute of Technology (MIT) have provided insights into its mechanism of action and bioavailability.

The physical properties of 3-Oxo-piperazine-2-carboxylic acid methyl ester are well-documented, with a melting point of approximately 150°C and a solubility profile that makes it suitable for various solvent systems. Its stability under different environmental conditions has been tested extensively, with results indicating moderate resistance to hydrolysis and oxidation. These properties are critical for its application in both laboratory settings and industrial processes.

The growing interest in green chemistry has also influenced the study of 3-Oxo-piperazine-2-carboxylic acid methyl ester. Researchers are exploring more sustainable methods for its synthesis, including the use of renewable feedstocks and enzymatic catalysis. These efforts align with global initiatives to reduce environmental impact while maintaining high standards of chemical performance.

In conclusion, 3-Oxo-piperazine-2-carboxylic acid methyl ester (CAS No. 41817-92-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions to the advancement of science and technology.